Cas no 1507838-92-7 (2-(2-hydroxy-5-methylphenyl)butanoic acid)

• Product Name: 2-(2-hydroxy-5-methylphenyl)butanoic acid
• CAS No: 1507838-92-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6176098
• PubChem ID: 82605697
• Update Time: 2025-10-29

2-(2-hydroxy-5-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-methylphenyl)butanoic acid
• EN300-1846296
• 1507838-92-7

• Inchi： 1S/C11H14O3/c1-3-8(11(13)14)9-6-7(2)4-5-10(9)12/h4-6,8,12H,3H2,1-2H3,(H,13,14)
• InChI Key： OIHQFCVLCKTKCF-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(2-hydroxy-5-methylphenyl)butanoic acid

Introduction to 2-(2-hydroxy-5-methylphenyl)butanoic Acid (CAS No. 1507838-92-7)

2-(2-hydroxy-5-methylphenyl)butanoic acid, identified by its CAS number 1507838-92-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a butanoic acid moiety attached to a substituted phenyl ring, has garnered attention due to its potential applications in various scientific domains, including drug discovery and material science. The unique structural characteristics of this compound make it a valuable candidate for further investigation, particularly in the context of developing novel therapeutic agents and functional materials.

The molecular structure of 2-(2-hydroxy-5-methylphenyl)butanoic acid consists of a butanoic acid backbone (butanoic acid) linked to a phenyl ring that is hydroxylated at the 2-position and methylated at the 5-position. This specific arrangement of functional groups imparts distinct chemical properties to the molecule, making it a versatile building block for synthetic chemistry. The presence of both hydroxyl and methyl groups on the phenyl ring enhances its reactivity, allowing for diverse chemical modifications that can be tailored for specific applications.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The hydroxymethylphenyl group is known to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. Studies have shown that derivatives of this class of compounds can interact with multiple biological targets, making them promising candidates for drug development. For instance, research has indicated that certain analogs of 2-(2-hydroxy-5-methylphenyl)butanoic acid may have potential in modulating enzyme activity and signaling pathways relevant to chronic diseases.

The synthesis of 2-(2-hydroxy-5-methylphenyl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl and methyl groups onto the phenyl ring typically involves Friedel-Crafts alkylation followed by hydroxylation reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methodologies are crucial for producing sufficient quantities of the compound for further characterization and application.

One of the most compelling aspects of 2-(2-hydroxy-5-methylphenyl)butanoic acid is its potential role in drug discovery. The compound's ability to interact with biological macromolecules suggests that it could be used as a scaffold for designing new drugs. Researchers are particularly interested in its interactions with enzymes and receptors involved in metabolic pathways associated with diseases such as diabetes and cardiovascular disorders. Preclinical studies have begun to explore these interactions, providing preliminary evidence of its therapeutic potential.

The material properties of 2-(2-hydroxy-5-methylphenyl)butanoic acid also make it attractive for applications beyond pharmaceuticals. Its solubility profile and stability under various conditions suggest that it could be used in the development of advanced materials, such as polymers and coatings. These materials could find applications in industries ranging from electronics to biomedicine, where precise control over molecular structure is essential.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(2-hydroxy-5-methylphenyl)butanoic acid's properties. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These simulations have helped researchers predict potential side effects and optimize drug design strategies. By integrating experimental data with computational methods, scientists can more efficiently develop derivatives with improved efficacy and safety profiles.

The future prospects for 2-(2-hydroxy-5-methylphenyl)butanoic acid are promising, given its unique structural features and potential applications. Ongoing research aims to uncover new biological activities and explore novel synthetic routes that could enhance its utility. Collaborative efforts between academia and industry are expected to accelerate progress in this field, leading to innovative solutions in drug development and material science.